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Compound of Interest

Compound Name: Daphniyunnine A

Cat. No.: B15590193 Get Quote

An In-depth Technical Guide to Daphniyunnine A
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, isolation,

and biological context of Daphniyunnine A, a member of the complex family of Daphniphyllum

alkaloids. This document is intended for researchers, scientists, and professionals in drug

development who are interested in the chemical and biological characteristics of this natural

product.

Chemical Identity of Daphniyunnine A
Daphniyunnine A is a polycyclic alkaloid isolated from plants of the Daphniphyllum genus. Its

chemical identifiers and properties are summarized in the table below.
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Identifier Value

CAS Number 881388-87-0[1]

Molecular Formula C₂₃H₃₁NO₃[1]

Molecular Weight 369.50 g/mol

SMILES

C[C@@]12[C@]34C5=C(CC[C@]1([H])CN6[C

@]2([H])C--INVALID-LINK--

C6">C@@([H])C4=O)CC[C@]5([H])--INVALID-

LINK--C3

Experimental Protocols
Daphniyunnine A was first isolated from the stems and leaves of Daphniphyllum yunnanense.

The general protocol for its isolation and characterization involves the following key steps:

Extraction: The dried and powdered plant material (stems and leaves) is extracted with a

suitable organic solvent, such as methanol or ethanol, at room temperature. The resulting

crude extract is then concentrated under reduced pressure.

Partitioning: The crude extract is suspended in an aqueous solution and partitioned

successively with solvents of increasing polarity, such as petroleum ether, chloroform, and

ethyl acetate, to separate compounds based on their polarity.

Chromatography: The fraction containing the alkaloids is subjected to multiple

chromatographic techniques for purification. This typically includes:

Silica Gel Column Chromatography: The extract is loaded onto a silica gel column and

eluted with a gradient of solvents (e.g., a mixture of chloroform and methanol) to separate

the components.

Sephadex LH-20 Column Chromatography: Further purification is often achieved using

size-exclusion chromatography on a Sephadex LH-20 column.

Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain

the pure compound is carried out using preparative HPLC with a suitable column and
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mobile phase.

Structure Elucidation: The structure of the isolated Daphniyunnine A is determined using a

combination of spectroscopic methods:

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry

(HRESIMS) is used to determine the exact molecular formula.

Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the presence of key

functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Extensive 1D (¹H and ¹³C) and 2D

(COSY, HSQC, HMBC, and NOESY) NMR experiments are conducted to establish the

connectivity and relative stereochemistry of the molecule.

Single-Crystal X-ray Diffraction: The absolute stereochemistry of Daphniyunnine A has

been confirmed by single-crystal X-ray diffraction analysis[1].
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A generalized workflow for the isolation and characterization of Daphniyunnine A.
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Biological Activity of Related Daphniphyllum
Alkaloids
While specific biological activity data for Daphniyunnine A is not extensively reported in the

initial characterization studies, other alkaloids from the Daphniphyllum genus have

demonstrated a range of biological activities, including cytotoxic, antioxidant, and

vasorelaxation properties. The cytotoxic activities of some related compounds are presented

below. This information provides a valuable context for the potential bioactivity of

Daphniyunnine A.

Compound Cell Line IC₅₀ Reference

Daphniyunnine D
P-388 (Murine

Leukemia)
3.0 µM [1]

Daphniyunnine D
A-549 (Human Lung

Carcinoma)
0.6 µM [1]

Daphnezomine W
HeLa (Human

Cervical Cancer)
16.0 µg/mL

Daphnioldhanol A
HeLa (Human

Cervical Cancer)
31.9 µM

Biosynthetic Context
The biosynthesis of Daphniphyllum alkaloids is a complex process believed to involve the

cyclization of squalene. It has been proposed that some Daphniphyllum alkaloids can be

biotransformed from other members of the same family. For instance, it is hypothesized that

daphnillonin B may originate from the transformation of daphniyunnine A. This suggests a

potential biosynthetic relationship and pathway that warrants further investigation.
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A proposed biosynthetic relationship of Daphniyunnine A.

This technical guide provides a foundational understanding of Daphniyunnine A for the

scientific community. Further research into its synthesis, biological activity, and mechanism of

action will be crucial to fully elucidate its potential for therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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